Cas no 62089-35-4 (2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID)

• Product Name: 2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID
• CAS No: 62089-35-4
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD01631588
• CID: 90164
• PubChem ID: 2775584
• Update Time: 2025-04-18

2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID
• 2-METHYL-3-TRIFLUOROMETHYLBENZOIC ACID
• C9H7F3O2
• AM84145
• EN300-1276363
• 2-Methyl-3-(trifluoromethyl)benzoic acid, AldrichCPR
• AKOS015956002
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine?hydrochloride
• MFCD01631588
• AC-9039
• Benzoic acid, 2-methyl-3-(trifluoromethyl)-
• 62089-35-4
• DTXSID90379595
• FT-0612934
• 3-Carboxy-2-methylbenzotrifluoride
• CS-W015434
• SCHEMBL697951
• PS-8149
• SY017158
• J-509947
• 2-methyl-3-trifluoromethyl-benzoic acid
• 3-trifluoromethyl-2-methylbenzoic acid
• 3-trifluoromethyl-2-methybenzoic acid
• 2-methyl-3-(trifluoromethyl)-benzoic acid
• A833577
• 2-METHYL-3-(TRIFLUOROMETHYL)BENZOICACID
• DTXCID90330621
• 2-methyl-3-(trifluoromethyl)benzoic acid;

• MDL： MFCD01631588
• Inchi： 1S/C9H7F3O2/c1-5-6(8(13)14)3-2-4-7(5)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： SSCFPSMXIDAJDT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)O)C=1C)(F)F

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: White lens powder
• Density: 1.345
• Melting Point: 106-109℃
• Boiling Point: 256.8℃/760mmHg
• Flash Point: 109.1±27.3 °C
• Refractive Index: 1.478
• PSA: 37.30000
• LogP: 2.71200
• Solubility: Not determined

2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes